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Compound of Interest

Compound Name: Iron(III)-edta

Cat. No.: B101899 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of the

Iron(III)-ethylenediaminetetraacetic acid (EDTA) complex, a compound of significant interest in

various scientific and industrial fields, including agriculture, medicine, and environmental

chemistry. This document details its coordination chemistry, structural parameters, and relevant

experimental methodologies.

Introduction: The Iron(III)-EDTA Complex
Iron(III)-EDTA, often referred to as ferric EDTA, is a coordination complex in which a central

ferric ion (Fe³⁺) is chelated by the ethylenediaminetetraacetic acid (EDTA) ligand. EDTA is a

hexadentate ligand, meaning it can form six coordinate bonds with a metal ion. This

multidentate nature results in a highly stable complex, effectively sequestering the iron ion. The

complex typically exists as an anion, [Fe(EDTA)]⁻, and is often isolated as a salt, such as

sodium ferric EDTA (Na[Fe(EDTA)]).

Chemical Structure and Coordination Chemistry
The structural elucidation of the Iron(III)-EDTA complex, primarily through single-crystal X-ray

diffraction, reveals a seven-coordinate geometry in the solid state and in aqueous solutions

near neutral pH.[1]
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Ligand: The EDTA ligand (Y⁴⁻) coordinates to the central Fe(III) ion through its two nitrogen

atoms and four carboxylate oxygen atoms.

Coordination Number: In its most common form, the complex includes a water molecule

directly bonded to the iron center, resulting in a coordination number of seven. The

systematic name for this anion is aqua(ethylenediaminetetraacetato)ferrate(III), and its

formula is [Fe(EDTA)(H₂O)]⁻.

Geometry: The coordination geometry of the [Fe(EDTA)(H₂O)]⁻ anion is best described as a

distorted pentagonal bipyramid. The two nitrogen atoms and three of the carboxylate oxygen

atoms form the pentagonal plane, while the fourth carboxylate oxygen and the oxygen from

the water molecule occupy the axial positions.

Below is a diagram illustrating the coordination of the EDTA ligand and a water molecule to the

central Iron(III) ion.

Caption: Coordination of EDTA and H₂O to Fe(III).

Quantitative Structural and Stability Data
The stability and structure of the Iron(III)-EDTA complex have been quantified through various

experimental techniques.

Crystallographic studies of salts containing the [Fe(EDTA)(H₂O)]⁻ anion have provided precise

measurements of bond lengths and angles. The data presented below are representative

values for this complex.

Parameter Atom Pair Bond Length (Å)

Fe-N Bonds Fe-N ~2.30 - 2.35

Fe-O (in-plane) Fe-O ~2.05 - 2.10

Fe-O (axial) Fe-O ~1.95

Fe-OH₂ Bond Fe-OH₂ ~2.15
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Parameter Atom Trio Bond Angle (°)

N-Fe-N Angle N-Fe-N ~75

Axial O-Fe-O Angle O-Fe-O ~165

Note: These values are approximations based on typical findings for seven-coordinate Fe(III)

complexes and should be confirmed with specific crystallographic data for precise applications.

The formation of the Iron(III)-EDTA complex is characterized by a very high stability constant

(K_f), indicating a strong thermodynamic favorability for complex formation.

Constant Type Value (log K) Conditions

Absolute Stability Constant

(K_f)
~25.1 Standard conditions

Conditional Stability Constant

(K_cond)
7.08 pH 6.5

The conditional stability constant is pH-dependent and is crucial for understanding the

complex's behavior in buffered systems.

The Iron(III)-EDTA complex exhibits characteristic absorption bands in the ultraviolet-visible

(UV-Vis) region.

Complex Species λ_max (nm) Medium

[Fe(EDTA)]⁻ 258 0.1 N H₂SO₄

Aqueous Fe³⁺ 305 0.1 N H₂SO₄

Experimental Protocols
This protocol is adapted from established laboratory procedures for the synthesis of the sodium

salt of the Iron(III)-EDTA complex.

Materials:
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Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

Disodium EDTA dihydrate (Na₂H₂EDTA·2H₂O)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Procedure:

Prepare the EDTA solution: Dissolve 3.8 g (0.01 mol) of Na₂H₂EDTA·2H₂O and 0.4 g (0.01

mol) of NaOH in 10 mL of deionized water. Gently heat the mixture until a clear solution is

obtained. This deprotonates the remaining acidic protons of EDTA.

Prepare the Iron(III) solution: In a separate beaker, dissolve 2.5 g (0.009 mol) of FeCl₃·6H₂O

in 5 mL of deionized water.

Form the complex: Add the Iron(III) chloride solution to the EDTA solution while stirring. A

yellow-brown solution of the complex will form.

Precipitate the product: Gently heat the solution to evaporate some of the water. A yellow

powder will begin to precipitate.

Isolate and purify the product: Cool the mixture in an ice bath to maximize precipitation.

Collect the solid product by suction filtration. Wash the precipitate with small portions of ice-

cold deionized water to remove any unreacted starting materials, followed by a wash with

ethanol to facilitate drying.

Dry the product: Dry the collected solid on a watch glass at room temperature.

The workflow for this synthesis is outlined in the diagram below.
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Caption: Experimental workflow for the synthesis of Na[Fe(EDTA)(H₂O)]·2H₂O.

The stability constant of the Fe(III)-EDTA complex can be determined by potentiometric

titration. This method involves monitoring the change in potential of an ion-selective electrode

during the titration of a Fe(III) solution with a standard solution of EDTA.

Equipment:

Potentiometer with a platinum electrode and a reference electrode

Buret

Magnetic stirrer

Procedure:

Prepare solutions: Prepare a standard solution of Fe(III) of known concentration and a

standard solution of Na₂EDTA. Prepare a buffer solution to maintain a constant pH (e.g., pH

2).

Set up the titration: Place a known volume of the Fe(III) solution in a beaker, add the buffer

solution, and dilute with deionized water. Immerse the electrodes in the solution.

Titrate: Titrate the Fe(III) solution with the standard EDTA solution, recording the potential

after each addition of titrant.
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Data analysis: Plot the potential (mV) versus the volume of EDTA added (mL). The

equivalence point can be determined from the inflection point of the titration curve. The

stability constant is then calculated from the concentrations of the species at equilibrium.

Conclusion
The Iron(III)-EDTA complex is a highly stable, seven-coordinate species with a well-defined

distorted pentagonal bipyramidal geometry. Its high stability, quantified by its formation

constant, makes it an effective chelating agent for iron in a wide range of applications. The

experimental protocols for its synthesis and characterization are well-established, allowing for

its preparation and study in a laboratory setting. This guide provides the foundational

knowledge of the chemical structure of Iron(III)-EDTA for researchers and professionals in the

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of Iron(III)-EDTA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101899#what-is-the-chemical-structure-of-iron-iii-
edta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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